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Compound of Interest

Compound Name: Silver permanganate

Cat. No.: B1589443

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of silver
permanganate (AgMnOa) in water and various organic solvents. The information is curated for
professionals in research, scientific, and drug development fields, with a focus on quantitative
data, experimental protocols, and clear visual representations of workflows.

Core Properties of Silver Permanganate

Silver permanganate is an inorganic compound with the chemical formula AQMnOa. It
presents as a violet to black crystalline solid and is a strong oxidizing agent.[1] Due to its low
solubility in water, it can be synthesized via a precipitation reaction between silver nitrate and
potassium permanganate.[1][2] The molecular weight of silver permanganate is approximately
226.80 g/mol .[3][4][5]

Aqueous Solubility

The solubility of silver permanganate in water is temperature-dependent. It is considered
poorly to moderately soluble, with solubility increasing as the temperature rises.[1][3][4]

Table 1: Quantitative Solubility of Silver Permanganate in Water
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Temperature (°C) Solubility ( g/100 mL) Solubility (g/L)
0 0.55 5.5

25 (Room Temp) 0.9 9.0[3][41[6][71[8]
30 1.69 16.9

Solubility in Organic Solvents

Silver permanganate'’s interaction with organic solvents is complex and often involves reaction
rather than simple dissolution. Its strong oxidizing nature means it can react with many organic
compounds, particularly those that are easily oxidized.

Table 2: Solubility and Reactivity of Silver Permanganate in Organic Solvents

Solvent Solubility/Reactivity
Acetone Soluble (0.9 g/100 g)[9]
Diethyl Ether Insoluble[1]
Ethanol Decomposed by alcohol[4][10]
o Soluble, forming the bis(pyridine)silver(l)
Pyridine
permanganate complex[11]
The use of non-aqueous solvents like
Acetonitrile acetonitrile can alter the reactivity of the

permanganate ion.[11]

) ) The use of non-aqueous solvents like DMF can
Dimethylformamide (DMF) o )
alter the reactivity of the permanganate ion.[11]

Experimental Protocol for Determining Solubility

The following is a generalized experimental protocol for determining the solubility of an
inorganic salt like silver permanganate in water as a function of temperature. This method is
based on the principle of creating a saturated solution at a specific temperature and then
determining the concentration of the dissolved salt.
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Materials:

o Silver permanganate

« Distilled or deionized water

e Heating and stirring plate

o Temperature probe or thermometer
e Volumetric flasks

o Pipettes

« Filtration apparatus (e.g., Buchner funnel, filter paper)
e Analytical balance

e Drying oven

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of silver permanganate to a known volume of distilled water in a
beaker.

o Place the beaker on a heating and stirring plate.

o Heat the solution to the desired temperature while stirring continuously to ensure
equilibrium is reached and a saturated solution is formed.

e Sample Collection:
o Once the desired temperature is stable, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear liquid above the solid)
using a pre-heated pipette to prevent premature crystallization.
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e Gravimetric Analysis:

o

Transfer the collected supernatant to a pre-weighed evaporating dish.

[¢]

Carefully evaporate the solvent (water) in a drying oven at a temperature below the
decomposition temperature of silver permanganate (approximately 160°C[1][11]).

Once the solvent is completely evaporated, allow the dish to cool to room temperature in a

[¢]

desiccator to prevent moisture absorption.

[¢]

Weigh the dish containing the dry silver permanganate residue.
o Calculation of Solubility:

o Calculate the mass of the dissolved silver permanganate by subtracting the initial weight
of the empty evaporating dish from the final weight.

o The solubility can then be expressed in grams per 100 mL or other desired units based on
the initial volume of the supernatant collected.

» Repeat for Different Temperatures:
o Repeat the entire procedure at various temperatures to construct a solubility curve.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of silver permanganate.
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Experimental Workflow for Solubility Determination
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Withdraw known volume of supernatant

Analysis

Transfer to pre-weighed evaporating dish

'

Evaporate solvent in drying oven

'

Cool in desiccator and weigh residue

Calculation

Calculate mass of dissolved AgMnO4

l

Determine solubility in g/100 mL
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Caption: Workflow for determining silver permanganate solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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